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Compound of Interest

Compound Name: Heptamidine

Cat. No.: B1681504 Get Quote

Essential Safety and Handling Guide for
Heptamidine
Disclaimer: A specific Safety Data Sheet (SDS) for Heptamidine (CAS No. 94345-47-8) was

not available in the public domain at the time of this writing. The following guidance is based on

best practices for handling potent, potentially hazardous research compounds and information

from SDSs of structurally related chemicals. Researchers must consult the supplier-provided

SDS for Heptamidine upon receipt and adhere to all institutional and regulatory safety

protocols.

Heptamidine is a potent inhibitor of the calcium-binding protein S100B, used in research for

investigating conditions like Myotonic dystrophy and certain cancers.[1] Due to its biological

activity and the lack of comprehensive safety data, it should be handled with caution in a

laboratory setting.
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Identifier Value

Chemical Name Heptamidine

Alternate Name SBi4211

CAS Number 94345-47-8[1]

Molecular Formula C21H28N4O2[1]

Molecular Weight 368.47 g/mol [1]

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is crucial when handling Heptamidine to prevent dermal,

ocular, and respiratory exposure. The following table summarizes the recommended PPE.
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Body Part Recommended Protection Specifications

Hands Double Gloving

Wear two pairs of nitrile

gloves. The outer glove should

be removed and disposed of

immediately after handling the

compound. Change gloves

frequently, at least every two

hours, or if contamination is

suspected.[2]

Body Laboratory Coat

A buttoned, knee-length

laboratory coat made of a low-

permeability fabric should be

worn at all times. Consider a

disposable gown for

procedures with a high risk of

splashes.

Eyes Safety Goggles or Face Shield

Use chemical splash goggles

that provide a complete seal

around the eyes. A full-face

shield should be worn over

safety glasses when there is a

significant risk of splashes or

aerosol generation.

Respiratory Respirator (if required)

Work should be conducted in a

certified chemical fume hood to

avoid inhalation. If a fume

hood is not available or if there

is a risk of aerosol generation,

a NIOSH-approved respirator

with an appropriate cartridge

should be used.
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A step-by-step plan for the safe handling and disposal of Heptamidine is essential for

minimizing risk.

Receiving and Storage
Inspection: Upon receipt, inspect the container for any signs of damage or leakage.

Labeling: Ensure the container is clearly labeled with the chemical name, hazard information,

and date of receipt.

Storage: Store Heptamidine in a cool, dry, and well-ventilated area, away from incompatible

materials. The container should be tightly sealed.

Handling and Use
Designated Area: All handling of Heptamidine should occur in a designated area, such as a

chemical fume hood, to contain any potential spills or aerosols.

Personal Hygiene: Do not eat, drink, or smoke in the laboratory. Wash hands thoroughly with

soap and water after handling the compound, even if gloves were worn.

Weighing: If weighing the solid compound, do so in a fume hood or a ventilated balance

enclosure to prevent inhalation of fine particles.

Solution Preparation: When preparing solutions, add the solvent to the solid Heptamidine
slowly to avoid splashing.

Spill Management
Evacuation: In case of a large spill, evacuate the area and alert laboratory personnel and the

institutional safety office.

Containment: For small spills, contain the spill using appropriate absorbent materials.

Cleanup: Wear appropriate PPE and clean the spill area according to institutional guidelines.

All materials used for cleanup should be treated as hazardous waste.
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Waste Collection: All waste contaminated with Heptamidine, including empty containers,

used PPE, and cleaning materials, must be collected in a designated, labeled hazardous

waste container.

Waste Segregation: Do not mix Heptamidine waste with other waste streams unless

explicitly permitted by your institution's waste management plan.

Disposal: Dispose of hazardous waste through your institution's environmental health and

safety office, following all local, state, and federal regulations. Do not dispose of

Heptamidine down the drain or in the regular trash.

Experimental Workflow Visualization
The following diagram illustrates the key steps for the safe handling and disposal of

Heptamidine in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1681504#personal-protective-equipment-for-
handling-heptamidine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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